Cas no 94248-76-7 (Octanoic acid,isohexadecyl ester)

• Product Name: Octanoic acid,isohexadecyl ester
• CAS No: 94248-76-7
• MF: C₂₄H₄₈O₂
• MW: 368.636728286743
• CID: 807873
• PubChem ID: 11959923
• Update Time: 2025-04-19

Octanoic acid,isohexadecyl ester Chemical and Physical Properties

Names and Identifiers

• Octanoic acid,isohexadecyl ester
• 14-methylpentadecyl octanoate
• isohexadecyl octanoate
• isocetyl octanoate
• EINECS 304-350-8
• NIKKOL ICIO
• UNII-1QF907I63D
• 1QF907I63D
• DTXSID20241296
• NS00040343
• 94248-76-7
• CETIOL ICEH
• Octanoic acid, isohexadecyl ester

• Inchi： 1S/C24H48O2/c1-4-5-6-14-18-21-24(25)26-22-19-16-13-11-9-7-8-10-12-15-17-20-23(2)3/h23H,4-22H2,1-3H3
• InChI Key： GFVYDNHWTCHDSN-UHFFFAOYSA-N
• SMILES： O(C(CCCCCCC)=O)CCCCCCCCCCCCCC(C)C

Computed Properties

• Exact Mass: 368.365430770g/mol
• Monoisotopic Mass: 368.365430770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 26
• Rotatable Bond Count: 21
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 10.6
• Topological Polar Surface Area: 26.3Ų